N,N-diisopropyl-3,5-dimethoxybenzamide

• IUPAC Name: 3,5-dimethoxy-N,N-di(propan-2-yl)benzamide
• InChI: InChI=1S/C15H23NO3/c1-10(2)16(11(3)4)15(17)12-7-13(18-5)9-14(8-12)19-6/h7-11H,1-6H3
• InChI Key: KFYZHBMAKSFNFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C1=CC(=CC(=C1)OC)OC
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

N,N-diisopropyl-3,5-dimethoxybenzamide, also known as DPIB, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. DPIB is a benzamide derivative that is used as a fluorescent probe for studying protein-ligand interactions. It has also been found to have potential therapeutic applications in treating various diseases.

Mechanism of Action

N,N-diisopropyl-3,5-dimethoxybenzamide acts as a fluorescent probe by binding to proteins and emitting light when excited by a specific wavelength of light. This allows researchers to monitor protein-ligand interactions in real-time and gain insights into the mechanism of action of various drugs.
Biochemical and Physiological Effects:
N,N-diisopropyl-3,5-dimethoxybenzamide has been found to have minimal biochemical and physiological effects on cells and tissues. This makes it an ideal tool for studying protein-ligand interactions without interfering with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-diisopropyl-3,5-dimethoxybenzamide is its high selectivity for binding to specific proteins. This allows researchers to study specific protein-ligand interactions without interference from other proteins in the sample. However, N,N-diisopropyl-3,5-dimethoxybenzamide has limitations in terms of its sensitivity and dynamic range. It may not be suitable for studying weak protein-ligand interactions or for detecting small changes in protein conformation.

Future Directions

There are several future directions for the use of N,N-diisopropyl-3,5-dimethoxybenzamide in research. One potential application is in the development of new drugs for treating diseases such as cancer and Alzheimer's disease. N,N-diisopropyl-3,5-dimethoxybenzamide could also be used to study the molecular mechanisms underlying various diseases and to identify new therapeutic targets. Additionally, new fluorescent probes could be developed based on the structure of N,N-diisopropyl-3,5-dimethoxybenzamide to improve its sensitivity and dynamic range.

Synthesis Methods

The synthesis of N,N-diisopropyl-3,5-dimethoxybenzamide involves a multi-step process that starts with the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride. This is then reacted with N,N-diisopropylamine to form N,N-diisopropyl-3,5-dimethoxybenzamide.

Scientific Research Applications

N,N-diisopropyl-3,5-dimethoxybenzamide has been widely used as a fluorescent probe for studying protein-ligand interactions. It has been found to bind to a variety of proteins, including enzymes, receptors, and transporters. This makes it a valuable tool for drug discovery and development.